Cas no 1246213-41-1 (Ivacaftor Carboxylic Acid Lactone)

• Product name: Ivacaftor Carboxylic Acid Lactone
• CAS No: 1246213-41-1
• MF: C₂₄H₂₄N₂O₄
• MW: 404.458366394043
• CID: 842811

Ivacaftor Carboxylic Acid Lactone Chemical and Physical Properties

Names and Identifiers

• N-(5-(tert-Butyl)-3,3-dimethyl-2-oxo-2,3-dihydrobenzofuran-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
• 3-QuinolinecarboxaMide, N-[5-(1,1-diMethylethyl)-2,3-dihydro-3,3-diMethyl-2-oxo-6-benzofuranyl]-1,4-dihydro-4-oxo-
• N-(5-tert-butyl-3,3-dimethyl-2-oxo-1-benzofuran-6-yl)-4-oxo-1H-quinoline-3-carboxamide
• N-(5-tert-butyl-3,3-dimethyl-2-oxo-2,3-dihydrobenzofuran-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
• Ivacaftor Carboxylic Acid Lactone

• Inchi： InChI=1S/C24H24N2O4/c1-23(2,3)15-10-16-19(30-22(29)24(16,4)5)11-18(15)26-21(28)14-12-25-17-9-7-6-8-13(17)20(14)27/h6-12H,1-5H3,(H,25,27)(H,26,28)
• InChI Key： WVXNTZZDMNDZHM-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC2=C(OC(C2(C)C)=O)C=C1NC(C3=CNC4=CC=CC=C4C3=O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4